Cas no 1331655-50-5 (Acepromazine-d6 Maleate)

• Product Name: Acepromazine-d6 Maleate
• CAS No: 1331655-50-5
• MF: C₂₃H₂₆N₂O₅S
• MW: 448.564915180206
• CID: 1064133
• Update Time: 2025-06-14

Acepromazine-d6 Maleate Chemical and Physical Properties

Names and Identifiers

• Acepromazine-d6 Maleate

• Inchi： 1S/C19H22N2OS.C4H4O4/c1-14(22)15-9-10-19-17(13-15)21(12-6-11-20(2)3)16-7-4-5-8-18(16)23-19;5-3(6)1-2-4(7)8/h4-5,7-10,13H,6,11-12H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/i2D3,3D3;
• InChI Key： FQRHOOHLUYHMGG-XJONCRCBSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN(C([2H])([2H])[2H])C([2H])([2H])[2H].OC(/C=C\C(=O)O)=O

Acepromazine-d6 Maleate Security Information

• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： 22-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Acepromazine-d6 Maleate

Comprehensive Guide to Acepromazine-d6 Maleate (CAS No. 1331655-50-5): Applications, Properties, and Research Insights

Acepromazine-d6 Maleate (CAS No. 1331655-50-5) is a deuterated analog of the well-known veterinary tranquilizer Acepromazine. This stable isotope-labeled compound is widely used in pharmacokinetic studies, drug metabolism research, and quantitative mass spectrometry. The incorporation of six deuterium atoms (d6) enhances its utility as an internal standard, minimizing interference from endogenous compounds and improving analytical accuracy.

The growing demand for deuterated compounds in biomedical research has positioned Acepromazine-d6 Maleate as a critical tool for scientists. Recent trends in precision medicine and veterinary pharmacology have amplified interest in this compound, particularly for studies involving CYP450 enzyme interactions and species-specific metabolic profiling. Researchers frequently search for "Acepromazine-d6 Maleate solubility," "stability in biological matrices," and "LC-MS/MS method development" – all key considerations when working with this compound.

From a chemical perspective, Acepromazine-d6 Maleate (CAS No. 1331655-50-5) demonstrates excellent chromatographic properties due to its distinct mass shift from the non-deuterated form. This characteristic makes it invaluable for isotope dilution analysis, particularly in complex biological samples. The maleate salt form enhances the compound's water solubility, addressing a common challenge researchers face with hydrophobic psychotropic compounds.

Emerging applications in veterinary forensic toxicology have brought new attention to Acepromazine-d6 Maleate. With increasing regulatory scrutiny of animal-derived food products, analytical methods utilizing this deuterated standard help ensure compliance with maximum residue limits (MRLs). The compound's utility extends to equine drug testing and veterinary anesthesia monitoring, areas experiencing growing public interest.

Storage and handling of Acepromazine-d6 Maleate (CAS No. 1331655-50-5) require attention to light sensitivity and temperature stability. Best practices recommend storage at -20°C under inert atmosphere, with many researchers inquiring about "long-term stability in solution" and "freeze-thaw cycle effects." These practical considerations significantly impact experimental reproducibility in bioanalytical method validation.

The synthesis of Acepromazine-d6 Maleate involves sophisticated deuterium incorporation techniques, with manufacturers optimizing routes to achieve >98% isotopic purity. This high purity is essential for avoiding isotopic interference in sensitive mass spectrometry applications. Current research explores its potential as a tracer in neuropharmacokinetic modeling, particularly for understanding blood-brain barrier penetration of phenothiazine derivatives.

Quality control of Acepromazine-d6 Maleate (CAS No. 1331655-50-5) typically involves HPLC-UV and HRMS analysis, with certificates of analysis providing detailed isotopic enrichment data. Researchers increasingly seek information about "batch-to-batch consistency" and "residual solvent specifications," reflecting the compound's role in regulated bioanalysis. These parameters are crucial for GLP-compliant studies and FDA submission packages.

Looking ahead, Acepromazine-d6 Maleate is poised to play an expanding role in veterinary drug development and comparative medicine research. Its applications in multi-residue screening methods and veterinary pharmacovigilance programs align with global trends toward One Health approaches. As analytical technologies advance, particularly in high-resolution mass spectrometry, the demand for high-quality deuterated standards like Acepromazine-d6 Maleate will continue to grow.